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Compound of Interest

Compound Name: [GIn144]-PLP (139-151)

Cat. No.: B15613474

\

GIn144]-PLP (139-151) Technical Support Center

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of [GIn144]-PLP
(139-151).

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for lyophilized [GIn144]-PLP (139-151)7

Al: Lyophilized [GIn144]-PLP (139-151) should be stored desiccated at -20°C.[1][2] Some
suppliers guarantee the product for one year from the date of shipment under these conditions.
[3] For long-term storage, -20°C is consistently recommended.[1][2][3][4] The product is also
noted to be hygroscopic and must be protected from light.[3]

Q2: How should | store [GIn144]-PLP (139-151) after reconstitution?

A2: After reconstituting the peptide, it is recommended to aliquot the solution and store it at
-20°C or -80°C.[3][5] Limiting the number of freeze-thaw cycles is crucial for maintaining
peptide stability.[5] In solvent, the peptide can be stored at -80°C for up to one year.[4] For
short-term storage, -20°C is suitable for up to 3 months.[5]

Q3: What solvents can be used to reconstitute [GIn144]-PLP (139-151)7?
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A3: For the related native peptide PLP (139-151), distilled water can be used for solutions up to
2 mg/ml.[3] For higher concentrations, acetonitrile is recommended.[3] The datasheet for
[GIn144]-PLP (139-151) advises selecting an appropriate solvent based on the product's
solubility, and to use the prepared stock solution as soon as possible.[4]

Q4: My peptide solution appears cloudy. What should | do?

A4: Cloudiness in the peptide solution may indicate poor solubility or aggregation. Ensure you
have used the recommended solvent and have not exceeded the maximum solubility. Gentle
vortexing or sonication may help to dissolve the peptide. If the issue persists, it is advisable to
prepare a fresh stock solution.

Q5: I am observing a loss of peptide activity in my experiments. What could be the cause?

A5: A loss of activity can be attributed to several factors, including improper storage, multiple
freeze-thaw cycles, or exposure to light.[3][5] Review the storage and handling protocols to
ensure they align with the recommendations. If the peptide has been stored for an extended
period or subjected to multiple freeze-thaw cycles, its integrity may be compromised.

Stability and Storage Data

Table 1: Storage Conditions for Lyophilized [GIn144]-PLP (139-151)

Parameter Condition Duration Reference
Temperature -20°C 3 years [4]

-20°C 1 year (guaranteed) [3]

-20°C Recommended [1][2]

Environment Desiccated Recommended [2]
Protected from light Recommended [3]

Table 2: Storage Conditions for Reconstituted [GIn144]-PLP (139-151)
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Parameter Condition Duration Reference
Temperature -80°C 1 year [4]

-80°C 1 year [5]

-20°C 3 months [5]

Handling Aliquot Recommended [315]

Avoid freeze-thaw
Recommended [5]
cycles

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized [GIn144]-PLP (139-151)

o Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 10-15 minutes. This prevents condensation from forming inside the
vial, which can affect peptide stability.

e Solvent Selection: Based on experimental requirements and solubility information, select an
appropriate solvent. For aqueous solutions, consider using sterile, distilled water.

o Reconstitution: Add the calculated volume of the chosen solvent to the vial to achieve the
desired stock concentration.

» Dissolution: Gently vortex or swirl the vial to ensure the peptide is fully dissolved. Avoid
vigorous shaking, which can cause peptide aggregation.

 Aliquoting: To prevent multiple freeze-thaw cycles, immediately aliquot the reconstituted
peptide solution into smaller, single-use volumes.[5]

o Storage: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[4][5]

Visual Guides
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Caption: Workflow for proper storage and handling of [GIn144]-PLP (139-151).
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Caption: Troubleshooting logic for loss of peptide activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.[GIn144]-PLP (139-151), Q144-PLP(139-151) - Elabscience® [elabscience.com]
¢ 2. genemedsyn.com [genemedsyn.com]

o 3. abbiotec.com [abbiotec.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15613474?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613474?utm_src=pdf-custom-synthesis
https://www.elabscience.com/p/gln144-plp-139-151-q144-plp-139-151--e-pp-0188
https://www.genemedsyn.com/objects/catalog/product/extras/SP-86876-5.pdf
https://www.abbiotec.com/peptides/plp-139-151-peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 4. targetmol.com [targetmol.com]
e 5. Hooke - Products - Antigens in Solution - DS-0161 [hookelabs.com]

e To cite this document: BenchChem. [[GIn144]-PLP (139-151) stability and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613474#gIin144-plp-139-151-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.targetmol.com/attachment/DataSheet/217697283330801687/TP2659
https://hookelabs.com/products/DS-0161/
https://www.benchchem.com/product/b15613474#gln144-plp-139-151-stability-and-storage-conditions
https://www.benchchem.com/product/b15613474#gln144-plp-139-151-stability-and-storage-conditions
https://www.benchchem.com/product/b15613474#gln144-plp-139-151-stability-and-storage-conditions
https://www.benchchem.com/product/b15613474#gln144-plp-139-151-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15613474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

